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Compound of Interest

Compound Name: (+-)-Aegeline

cat. No.: B7765714

An In-depth Technical Guide to (+-)-Aegeline

For Researchers, Scientists, and Drug Development Professionals

Abstract

(+-)-Aegeline is a naturally occurring alkaloid-amide found in the leaves of the bael tree (Aegle
marmelos). This comprehensive technical guide provides essential information for researchers
and drug development professionals working with (+-)-Aegeline. It covers its fundamental
chemical properties, summarizes key quantitative data from preclinical studies, presents
detailed experimental protocols for assessing its biological activity, and illustrates its known
signaling pathways.

Core Compound Information

(+-)-Aegeline, with the CAS number 456-12-2, is recognized for its potential therapeutic
properties, including antihyperglycemic, antidyslipidemic, anti-inflammatory, and antioxidant
effects.[1][2][3][4][5] Its molecular formula is C1sH1aNOs.[1][3][6][7][8]
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Property Value Reference
CAS Number 456-12-2 [112]1[3][71[8]
Molecular Formula C1sH19NO3 [11[31[617118]
Molecular Weight 297.35 g/mol [21[31[5161[7119]
(E)-N-[2-hydroxy-2-(4-
IUPAC Name methoxyphenyl)ethyl]-3- [8][10]
phenylprop-2-enamide
Aegelin, Egeline, N-(2-
Synonyms Flydroxy-2-(4- [3]

methoxyphenyl)ethyl)cinnama

mide

Quantitative Biological Activity

(+-)-Aegeline has demonstrated significant biological effects in various preclinical models. The

following tables summarize key quantitative findings from these studies.

Table 2.1: Antihyperglycemic Effects in a Sucrose-

Challenged Streptozotocin-Induced Diabetic Rat Model

Blood Glucose

Time Point . Dose Reference
Reduction (%)

5 hours 12.9% 100 mg/kg [31[7]

24 hours 16.9% 100 mg/kg [31[7]

Table 2.2: Antidyslipidemic Effects in a Dyslipidemic
Hamster Model
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Parameter

Change (%)

Dose

p-value Reference

Plasma
Triglycerides
(Tg)

1 55%

50 mg/kg

<0.001 [31[7]

Total Cholesterol
(TC)

1 24%

50 mg/kg

<0.05 [3[7]

Free Fatty Acids
(FFA)

L 24%

50 mg/kg

N/A [31[7]

High-Density
Lipoprotein-
Cholesterol
(HDL-C)

1 28%

50 mg/kg

N/A 121171

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the literature to

assess the biological activity of (+-)-Aegeline.

In Vitro Glucose Uptake Assay in C2C12 Myotubes

This protocol is based on studies investigating the effect of Aegeline on glucose transport in

skeletal muscle cells.[2][6]

¢ Cell Culture and Differentiation:

o Culture C2C12 myoblasts in Dulbecco's Modified Eagle's Medium (DMEM) supplemented

with 10% fetal bovine serum (FBS) and antibiotics.

o Induce differentiation into myotubes by switching to DMEM with 2% horse serum for 4-6

days.

e Treatment:

o Treat differentiated C2C12 myotubes with varying concentrations of Aegeline (e.g., 1-10

M) or vehicle control for a specified period (e.g., 24 hours).
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o For acute insulin stimulation, a subset of cells can be treated with 100 nM insulin for 20
minutes prior to the glucose uptake assay.

o 2-Deoxy-D-[*H]glucose (2-DG) Uptake Measurement:
o Wash cells with serum-free DMEM.
o Incubate cells with 2-DG (a radiolabeled glucose analog) for a defined time.
o Terminate glucose uptake by washing with ice-cold phosphate-buffered saline (PBS).

o Lyse the cells and measure the incorporated radioactivity using a scintillation counter to
guantify glucose uptake.

Animal Models for Antihyperglycemic and
Antidyslipidemic Studies

These protocols are derived from in vivo studies evaluating the metabolic effects of Aegeline.[3]

[7]
e Sucrose-Challenged Streptozotocin-Induced Diabetic Rat Model:

o Induce diabetes in rats (e.g., Sprague-Dawley) with a single intraperitoneal injection of
streptozotocin.

o Administer Aegeline orally at a specified dose (e.g., 100 mg/kg body weight).
o Challenge the rats with a sucrose load.

o Measure blood glucose levels at various time points (e.g., 5 and 24 hours) post-
administration.

e Dyslipidemic Hamster Model:
o Induce dyslipidemia in hamsters through a high-fat diet.

o Administer Aegeline orally at a specified dose (e.g., 50 mg/kg body weight).
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o After the treatment period, collect blood samples.

o Analyze plasma levels of triglycerides, total cholesterol, free fatty acids, and HDL-C using
standard biochemical assays.

Antioxidant Activity Assays

These methods are used to determine the free radical scavenging and reducing power of
Aegeline.

» DPPH (2,2-Diphenyl-1-picrylhydrazyl) Radical Scavenging Assay:

o

Prepare a methanolic solution of DPPH.

[¢]

Mix the Aegeline extract/compound with the DPPH solution.

[¢]

Incubate the mixture in the dark at room temperature.

[e]

Measure the absorbance at a specific wavelength (e.g., 518 nm). A decrease in
absorbance indicates radical scavenging activity.

e Reducing Power Assay:

o

Mix the Aegeline extract/compound with phosphate buffer and potassium ferricyanide.

Incubate the mixture at 50°C.

[¢]

o

Add trichloroacetic acid to stop the reaction and centrifuge.

[e]

Mix the supernatant with distilled water and ferric chloride.

o

Measure the absorbance at 700 nm. An increase in absorbance indicates higher reducing
power.

Signaling Pathways and Mechanisms of Action

(+-)-Aegeline exerts its biological effects through the modulation of several key signaling
pathways.
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Glucose Transport and Insulin Sensitivity

Aegeline stimulates glucose transport in skeletal muscle cells through two distinct parallel
pathways involving Akt and Rac1l, leading to the translocation of GLUT4 to the cell membrane.
[2][6] It also plays a role in cytoskeletal rearrangement via the P13-kinase-Racl-PAK1-cofilin
pathway.[2][6]
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Caption: Aegeline signaling pathways for glucose uptake.

Anti-inflammatory Action

Recent studies suggest that Aegeline mitigates colitis by downregulating the NF-kB-mediated
NLRP3 inflammasome pathway. This leads to a reduction in the expression of pro-inflammatory
cytokines and enzymes.
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Caption: Aegeline's anti-inflammatory mechanism.
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Conclusion

(+-)-Aegeline is a promising natural compound with multifaceted therapeutic potential,
particularly in the areas of metabolic disorders and inflammation. The data and protocols
presented in this guide offer a solid foundation for further research and development. Future
studies should focus on elucidating the precise molecular interactions, conducting
comprehensive safety and toxicity profiles, and exploring its efficacy in clinical settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7765714#aegeline-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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